Phenol Red sodium salt
Phenol Red sodium salt
Phenol Red sodium salt is a water soluble pH indicator used in the 6.8 (yellow) to 8.2 (red) range.
Brand Name:
Vulcanchem
CAS No.:
34487-61-1
VCID:
VC0007043
InChI:
InChI=1S/C19H14O5S.Na/c20-15-9-5-13(6-10-15)19(14-7-11-16(21)12-8-14)17-3-1-2-4-18(17)25(22,23)24-19;/h1-12,20-21H;/q;+1/p-1
SMILES:
C1=CC=C2C(=C1)C(OS2(=O)=O)(C3=CC=C(C=C3)O)C4=CC=C(C=C4)[O-].[Na+]
Molecular Formula:
C₁₉H₁₃NaO₅S
Molecular Weight:
376.4 g/mol
Phenol Red sodium salt
CAS No.: 34487-61-1
Inhibitors
VCID: VC0007043
Molecular Formula: C₁₉H₁₃NaO₅S
Molecular Weight: 376.4 g/mol
CAS No. | 34487-61-1 |
---|---|
Product Name | Phenol Red sodium salt |
Molecular Formula | C₁₉H₁₃NaO₅S |
Molecular Weight | 376.4 g/mol |
IUPAC Name | sodium;4-[3-(4-hydroxyphenyl)-1,1-dioxo-2,1λ6-benzoxathiol-3-yl]phenolate |
Standard InChI | InChI=1S/C19H14O5S.Na/c20-15-9-5-13(6-10-15)19(14-7-11-16(21)12-8-14)17-3-1-2-4-18(17)25(22,23)24-19;/h1-12,20-21H;/q;+1/p-1 |
Standard InChIKey | HKHYOKBQJILTEI-UHFFFAOYSA-M |
Isomeric SMILES | C1=CC=C2C(=C1)C(OS2(=O)=O)(C3=CC=C(C=C3)O)C4=CC=C(C=C4)[O-].[Na+] |
SMILES | C1=CC=C2C(=C1)C(OS2(=O)=O)(C3=CC=C(C=C3)O)C4=CC=C(C=C4)[O-].[Na+] |
Canonical SMILES | C1=CC=C2C(=C1)C(OS2(=O)=O)(C3=CC=C(C=C3)O)C4=CC=C(C=C4)[O-].[Na+] |
Description | Phenol Red sodium salt is a water soluble pH indicator used in the 6.8 (yellow) to 8.2 (red) range. |
Reference | [1]. Berthois Y, et al. Phenol red in tissue culture media is a weak estrogen: implications concerning the study of estrogen-responsive cells in culture. Proc Natl Acad Sci U S A. 1986 Apr;83(8):2496-500.[2]. Pick E, et al. A simple colorimetric method for the measurement of hydrogen peroxide produced by cells in culture. J Immunol Methods. 1980;38(1-2):161-70. |
PubChem Compound | 23686673 |
Last Modified | Nov 11 2021 |
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